Cas no 68230-59-1 (10H-Phenothiazine-3-carboxylic acid)

• Product Name: 10H-Phenothiazine-3-carboxylic acid
• CAS No: 68230-59-1
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• MDL: MFCD18447863
• CID: 969658
• PubChem ID: 292784
• Update Time: 2025-07-30

10H-Phenothiazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Phenothiazine-3-carboxylic acid
• 10h-3-phenothiazinecarbonitrile
• 10H-phenothiazine-3-carboxylic acid
• 2-Cyanophenothiazine
• 3-Cyanophenothiazine
• Phenothiazine-3-carbonitrile
• ZAZBAXPDYNCBBL-UHFFFAOYSA-N
• NSC158946
• 10H-Phenothiazine-3-carboxylic acid #
• 68230-59-1
• D93243
• AS-62103
• DTXSID10987752
• NSC-158946
• SCHEMBL5121603
• AKOS037645673
• XH1446
• 10H-Phenothiazine-3-carboxylic acid

• MDL： MFCD18447863
• Inchi： 1S/C13H9NO2S/c15-13(16)8-5-6-10-12(7-8)17-11-4-2-1-3-9(11)14-10/h1-7,14H,(H,15,16)
• InChI Key： ZAZBAXPDYNCBBL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 243.03500
• Monoisotopic Mass: 243.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.397
• Boiling Point: 484.2°C at 760 mmHg
• Flash Point: 246.6°C
• Refractive Index: 1.704
• PSA: 74.63000
• LogP: 3.73100